Cas no 2680790-81-0 (Ethanone, 2-bromo-1-(3-pyrrolidinyl)-)
Ethanone, 2-bromo-1-(3-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-bromo-1-(3-pyrrolidinyl)-
- EN300-7297499
- 2680790-81-0
- 2-bromo-1-(pyrrolidin-3-yl)ethan-1-one
-
- Inchi: 1S/C6H10BrNO/c7-3-6(9)5-1-2-8-4-5/h5,8H,1-4H2
- InChI Key: DKINSHMMRGOVFP-UHFFFAOYSA-N
- SMILES: C(=O)(C1CCNC1)CBr
Computed Properties
- Exact Mass: 190.99458g/mol
- Monoisotopic Mass: 190.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.486±0.06 g/cm3(Predicted)
- Boiling Point: 256.3±30.0 °C(Predicted)
- pka: 9.23±0.10(Predicted)
Ethanone, 2-bromo-1-(3-pyrrolidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7297499-0.05g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 0.05g |
$888.0 | 2025-03-11 | |
| Enamine | EN300-7297499-0.1g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 0.1g |
$930.0 | 2025-03-11 | |
| Enamine | EN300-7297499-0.25g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 0.25g |
$972.0 | 2025-03-11 | |
| Enamine | EN300-7297499-0.5g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 0.5g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-7297499-1.0g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 1.0g |
$1057.0 | 2025-03-11 | |
| Enamine | EN300-7297499-2.5g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 2.5g |
$2071.0 | 2025-03-11 | |
| Enamine | EN300-7297499-5.0g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 5.0g |
$3065.0 | 2025-03-11 | |
| Enamine | EN300-7297499-10.0g |
2-bromo-1-(pyrrolidin-3-yl)ethan-1-one |
2680790-81-0 | 95.0% | 10.0g |
$4545.0 | 2025-03-11 |
Ethanone, 2-bromo-1-(3-pyrrolidinyl)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Ethanone, 2-bromo-1-(3-pyrrolidinyl)-
Ethanone, 2-bromo-1-(3-pyrrolidinyl)- (CAS No. 2680790-81-0): A Key Intermediate in Modern Pharmaceutical Research
Ethanone, 2-bromo-1-(3-pyrrolidinyl)-, identified by its CAS number 2680790-81-0, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ketone derivative has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The structural motif, featuring a brominated ketone group linked to a pyrrolidine ring, makes it a valuable intermediate in the development of novel therapeutic agents.
The compound's unique chemical structure, characterized by the presence of a 2-bromo substituent on the ethanone backbone and a 1-(3-pyrrolidinyl) moiety, endows it with distinct reactivity. This reactivity is particularly useful in organic synthesis, where it serves as a precursor for constructing more complex scaffolds. The bromine atom, in particular, enhances its utility as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrrolidine derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. Ethanone, 2-bromo-1-(3-pyrrolidinyl)-, plays a pivotal role in this context by providing a synthetic entry point to these pharmacologically relevant structures.
One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyrrolidine ring and the adjacent ketone group, researchers can fine-tune the binding properties of these inhibitors to target specific kinases. The bromine substituent on the ethanone moiety allows for further derivatization, enabling the creation of highly potent and selective inhibitors.
Recent studies have highlighted the compound's utility in developing small-molecule probes for studying protein-protein interactions. These probes are essential tools for understanding complex biological networks and have implications in drug discovery and diagnostics. The ability to incorporate fluorophores or other reporter groups onto the pyrrolidine scaffold derived from Ethanone, 2-bromo-1-(3-pyrrolidinyl)-, enhances its applicability in these studies.
The synthesis of Ethanone, 2-bromo-1-(3-pyrrolidinyl)-, typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of an appropriate ketone derivative followed by nucleophilic substitution with 3-pyrrolidinecarboxylic acid or its esters. Advances in synthetic methodologies have enabled more efficient and scalable production routes, making this compound more accessible for research purposes.
The compound's stability under various reaction conditions is another factor that contributes to its popularity among synthetic chemists. It remains robust under both aerobic and anaerobic conditions, allowing for its use in a wide range of synthetic protocols without significant degradation. This stability is particularly advantageous when conducting multi-step syntheses that require harsh reaction conditions.
In addition to its role as an intermediate in drug discovery, Ethanone, 2-bromo-1-(3-pyrrolidinyl)- has found applications in materials science. Its ability to form coordination complexes with transition metals has led to its use in catalysis and as a ligand in metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, separation technologies, and even as sensors for detecting environmental pollutants.
The growing interest in green chemistry has also influenced the development of synthetic routes for this compound. Researchers are increasingly focusing on minimizing waste and using sustainable solvents and catalysts. For instance, solvent-free reactions or those employing biodegradable solvents have been explored to reduce the environmental impact of producing Ethanone, 2-bromo-1-(3-pyrrolidinyl)-.
The future prospects for this compound are promising, with ongoing research exploring new synthetic strategies and applications. As our understanding of biological systems continues to evolve, so too will the demand for sophisticated molecular tools like Ethanone derivatives. The versatility of this compound ensures that it will remain a cornerstone in pharmaceutical research for years to come.
2680790-81-0 (Ethanone, 2-bromo-1-(3-pyrrolidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)